Cas no 73986-83-1 (Phosphine Oxide, Cyclopentyldiisobutyl-)

Phosphine Oxide, Cyclopentyldiisobutyl- structure
73986-83-1 structure
Product Name:Phosphine Oxide, Cyclopentyldiisobutyl-
CAS No:73986-83-1
MF:C13H27OP
MW:230.32664513588
CID:978724
PubChem ID:99408
Update Time:2025-04-19

Phosphine Oxide, Cyclopentyldiisobutyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine Oxide, Cyclopentyldiisobutyl-
    • Cyclopentyldiisobutylphosphine oxide
    • 73986-83-1
    • Diisobutylcyclopentylphosphine oxide
    • bis(2-methylpropyl)phosphorylcyclopentane
    • Cyclopentylbis(2-methylpropyl)oxo-lambda~5~-phosphane
    • Phosphine oxide, cyclopentylbis(2-methylpropyl)-
    • NSC 222452
    • NSC-222452
    • DTXSID90995239
    • NSC222452
    • Cyclopentylbis(2-methylpropyl)phosphine oxide
    • AJ7CMC5N35
    • Inchi: 1S/C13H27OP/c1-11(2)9-15(14,10-12(3)4)13-7-5-6-8-13/h11-13H,5-10H2,1-4H3
    • InChI Key: QVKICQGGMNQWFN-UHFFFAOYSA-N
    • SMILES: P(CC(C)C)(CC(C)C)(C1CCCC1)=O

Computed Properties

  • Exact Mass: 230.18011
  • Monoisotopic Mass: 230.179952478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.60410
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